Cas no 2138128-88-6 (rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]propan-1-one)

• Product Name: rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]propan-1-one
• CAS No: 2138128-88-6
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6440131
• PubChem ID: 165456373
• Update Time: 2025-11-07

rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]propan-1-one
• 2138128-88-6
• EN300-713804

• Inchi： 1S/C11H20N2O/c1-2-10(14)13-7-6-11(8-12)5-3-4-9(11)13/h9H,2-8,12H2,1H3/t9-,11-/m1/s1
• InChI Key： KPDJNSGZQCEFDK-MWLCHTKSSA-N
• SMILES： O=C(CC)N1CC[C@@]2(CN)CCC[C@@H]12

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Additional information on rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]propan-1-one

Comprehensive Overview of rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]propan-1-one (CAS No. 2138128-88-6)

The compound rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]propan-1-one, identified by its CAS No. 2138128-88-6, is a chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an aminomethyl group and a cyclopenta[b]pyrrol core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for chiral compounds like rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]propan-1-one has surged due to their enantioselective properties. This compound's octahydrocyclopenta[b]pyrrol scaffold is particularly noteworthy, as it resembles motifs found in natural products and FDA-approved drugs. Its propan-1-one moiety further enhances its versatility in synthetic chemistry, enabling modifications for improved bioavailability and target specificity.

The synthesis and characterization of CAS No. 2138128-88-6 have been topics of discussion in academic and industrial circles. Advanced techniques such as asymmetric catalysis and green chemistry are being employed to optimize its production, addressing growing concerns about sustainability in chemical manufacturing. These efforts resonate with the broader scientific community's focus on eco-friendly methodologies and reduced environmental impact.

From a pharmacological perspective, the aminomethyl group in rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]propan-1-one offers opportunities for interaction with biological targets such as G-protein-coupled receptors (GPCRs) and enzymes. This aligns with the rising interest in GPCR-targeted therapies, a hot topic in drug development. Additionally, its potential role in modulating neurotransmitter systems has sparked curiosity among neuroscientists, particularly in the context of neurodegenerative diseases like Alzheimer's and Parkinson's.

Analytical studies of CAS No. 2138128-88-6 often involve high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure purity and confirm stereochemistry. These methods are critical for quality control, especially given the compound's chiral nature. The data generated from such analyses are invaluable for regulatory submissions and clinical trials, underscoring the compound's relevance in translational research.

In summary, rac-1-[(3aR,6aR)-3a-(aminomethyl)-octahydrocyclopenta[b]pyrrol-1-yl]propan-1-one represents a promising candidate for multidisciplinary research. Its structural complexity, combined with its potential therapeutic applications, positions it at the forefront of modern chemistry and pharmacology. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in advancing drug discovery and development.